Cas no 3019-71-4 (trichloroethanecarbonyl isocyanate)

• Product Name: trichloroethanecarbonyl isocyanate
• CAS No: 3019-71-4
• MF: C₃Cl₃NO₂
• MW: 188.396597862244
• MDL: MFCD00002033
• CID: 43700
• PubChem ID: 87576848
• Update Time: 2025-07-20

trichloroethanecarbonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Trichloroacetyl isocyanate
• Isocyanic Acid Trichloroacetyl Ester
• 2,2,2-trichloroacetyl isocyanate
• Trichloroacetylisocyanate,NMRgrade10GR
• Trichloroacetylisocyanate,NMRgrade2GR
• 2,2,2-trichloro-acetyl isocyanate
• 2,2,2-trichloroethanecarbonyl isocyanate
• Acetyl isocyanate,trichloro
• Trichloroacetyl isocyanate,NMR grade
• trichloromethylcarbonylisocyanate
• Aceticacid, trichloro-, anhydride with isocyanic acid (7CI,8CI)
• Acetyl isocyanate,trichloro- (9CI)
• Isocyanic acid, anhydride with trichloroacetic acid (8CI)
• Acetyl isocyanate, trichloro-
• Trichloroacetylisocyanate
• QXV1P5J6JL
• Acetyl isocyanate, 2,2,2-trichloro-
• GRNOZCCBOFGDCL-UHFFFAOYSA-N
• Trichloroacetyl Isocyanate, Nmr Grade
• trichloroethanecarbonyl isocyanate
• PubChem17246
• trichloro-acetyl isocyanate
• PARAGOS 331057
• Trichloroacetyl isocyanate, 96%
• BS-32245
• ISOCYANIC ACID, ANHYDRIDE WITH TRICHLOROACETIC ACID
• .ALPHA.,.ALPHA.,.ALPHA.-TRICHLOROACETYL ISOCYANATE
• MFCD00002033
• UNII-QXV1P5J6JL
• BCP21254
• DTXSID7062790
• SCHEMBL21446
• J-640351
• 2,2,2-Trichloro-N-(Oxomethylidene)Acetamide
• A820255
• SY010749
• Q27287553
• EINECS 221-165-7
• FT-0690020
• J-800354
• 3019-71-4
• T1047
• P20472
• InChI=1/C3Cl3NO2/c4-3(5,6)2(9)7-1-
• EN300-50197
• Trichloroacetyl isocyanate, purum, >=97.0% (GC)
• AKOS000160595
• Acetic acid, trichloro-, anhydride with isocyanic acid
• NS00020073
• L-2,3-DiNpropionic acid hydrochloride
• GEO-02352
• FT00298
• ALPHA,ALPHA,ALPHA-TRICHLOROACETYL ISOCYANATE
• 2,2,2,-Trichloroacetyl isocyanate
• CCl3CONCO
• DTXCID2038150
• 221-165-7

• MDL： MFCD00002033
• Inchi： 1S/C3Cl3NO2/c4-3(5,6)2(9)7-1-8
• InChI Key： GRNOZCCBOFGDCL-UHFFFAOYSA-N
• SMILES： ClC(C(N=C=O)=O)(Cl)Cl
• BRN： 971201

Computed Properties

• Exact Mass: 186.89900
• Monoisotopic Mass: 186.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not available
• Density: 1.581 g/mL at 25 °C(lit.)
• Boiling Point: 80-85 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.480(lit.)
  n20/D 1.480
• Solubility: Miscible with dichloromethane, ether, terahydrofuran and protic solvents.
• Water Partition Coefficient: decomposition
• PSA: 46.50000
• LogP: 1.21900
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

trichloroethanecarbonyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H301+H331-H314-H334
• Warning Statement： P210-P260-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 14-23/24-34-42
• Safety Instruction： S23-S26-S36/37/39-S45-S8
• FLUKA BRAND F CODES：10-19
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R14; R23/24/25; R34; R42
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides